2-(2,2-Dimethylpropyl)azetidine in Drug Discovery: Structural Properties, Synthesis, and Bioisosteric Applications
2-(2,2-Dimethylpropyl)azetidine in Drug Discovery: Structural Properties, Synthesis, and Bioisosteric Applications
Executive Summary
In modern medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) profiles often requires moving away from flat, sp2-rich aromatic rings toward sp3-rich, three-dimensional scaffolds. 2-(2,2-Dimethylpropyl)azetidine (CAS: 1485167-67-6) represents a highly specialized building block designed for this exact purpose. By combining the conformational rigidity and distinct basicity of a four-membered azetidine ring with the extreme steric bulk of a neopentyl (2,2-dimethylpropyl) group, this molecule serves as a premium bioisostere for larger, metabolically vulnerable cyclic amines like pyrrolidine and piperidine.
As a Senior Application Scientist, I have structured this technical guide to dissect the physicochemical rationale behind utilizing this specific scaffold, alongside a field-validated, self-correcting synthetic protocol for its integration into drug discovery pipelines.
Physicochemical Profiling & Structural Rationale
The utility of 2-(2,2-Dimethylpropyl)azetidine is rooted in its unique structural metrics. The azetidine core inherently possesses a lower pKa (~10.4) compared to pyrrolidine (~11.3), which reduces the physiological basicity of the drug candidate, thereby improving membrane permeability and reducing hERG liabilities (1)[1].
Quantitative Chemical Properties
The following table summarizes the core quantitative data for this building block (2)[2]:
| Property | Value |
| Compound Name | 2-(2,2-Dimethylpropyl)azetidine |
| CAS Number | 1485167-67-6 |
| Molecular Formula | C8H17N |
| Molecular Weight | 127.23 g/mol |
| MDL Number | MFCD21304058 |
| SMILES | CC(C)(C)CC1NCC1 |
| Core Scaffold | Azetidine (4-membered nitrogen heterocycle) |
| Substituent | Neopentyl (2,2-dimethylpropyl) at the C2 position |
Mechanistic Advantages in Drug Design
The Azetidine Core: A Superior Bioisostere
Replacing a piperidine or pyrrolidine ring with an azetidine alters the vector projection of attached substituents. Because the internal bond angles of azetidine are compressed (~90°), the substituents at the C2 position are projected at a unique trajectory, often allowing the molecule to access deeper, narrower binding pockets. Furthermore, the reduction in ring size decreases the overall lipophilicity (logP) compared to open-chain or larger cyclic amines, which directly correlates with improved aqueous solubility and lower non-specific protein binding (3)[3].
The "Neopentyl Effect": Steric Shielding and Metabolic Stability
A primary route of clearance for cyclic amines is Cytochrome P450 (CYP450)-mediated α -oxidation, which leads to ring opening, dealkylation, and rapid excretion. The incorporation of a neopentyl group adjacent to the nitrogen (at C2) introduces massive steric bulk. The tert-butyl moiety of the neopentyl group acts as a steric umbrella, physically blocking the active site of CYP450 enzymes from accessing the vulnerable α -protons. This "neopentyl effect" drastically reduces intrinsic clearance ( Clint ) and prolongs the in vivo half-life of the drug candidate (4)[4].
Comparative metabolic pathways demonstrating CYP450 shielding by the neopentyl group.
Experimental Protocols: Synthesis of 2-(2,2-Dimethylpropyl)azetidine
Direct cyclization of unprotected aliphatic amino alcohols to form 4-membered rings is notoriously inefficient due to competing intermolecular oligomerization. To synthesize 2-alkyl substituted azetidines reliably (5)[5], we utilize a self-validating, four-step intramolecular displacement workflow starting from 1-amino-4,4-dimethylpentan-2-ol.
Step 1: N-Boc Protection
-
Causality: The primary amine must be protected to prevent premature N-alkylation during the subsequent activation step. Boc protection also lowers the pKa of the nitrogen, enabling controlled deprotonation in Step 3.
-
Procedure: Dissolve 1-amino-4,4-dimethylpentan-2-ol (1.0 eq) in Dichloromethane (DCM). Add Triethylamine ( Et3N , 1.5 eq) and cool to 0 °C. Slowly add Di-tert-butyl dicarbonate ( Boc2O , 1.1 eq). Stir at room temperature for 4 hours.
-
Validation: TLC (Ninhydrin stain) should show the disappearance of the primary amine (loss of dark purple spot). Wash with 1M HCl to remove unreacted amine, yielding the N-Boc amino alcohol.
Step 2: O-Mesylation
-
Causality: The secondary hydroxyl group is a poor leaving group. Conversion to a mesylate (methanesulfonate) provides the necessary electrophilic center for the 4-exo-tet cyclization.
-
Procedure: Dissolve the N-Boc amino alcohol in DCM and cool strictly to 0 °C. Add Et3N (2.0 eq) followed by dropwise addition of Methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 1 hour at 0 °C.
-
Validation: Critical Step—Do not let the reaction warm to room temperature, as the neopentyl adjacent mesylate is prone to elimination. Quench with ice water immediately and extract with cold DCM.
Step 3: Base-Promoted Intramolecular Cyclization
-
Causality: Sodium hydride (NaH) is required to deprotonate the Boc-carbamate. The resulting strong nitrogen nucleophile displaces the mesylate. The bulky neopentyl group exerts a Thorpe-Ingold effect, thermodynamically favoring the strained 4-membered ring closure over intermolecular reactions.
-
Procedure: Dissolve the crude mesylate in anhydrous Tetrahydrofuran (THF) at 0 °C. Add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise. Heat the mixture to 60 °C for 12 hours.
-
Validation: LC-MS will confirm the exact mass of the cyclized N-Boc-2-(2,2-dimethylpropyl)azetidine [M+H-tBu]+ fragment. Quench with saturated NH4Cl and purify via silica gel chromatography.
Step 4: Deprotection
-
Causality: Removal of the Boc group yields the final free azetidine ready for downstream coupling.
-
Procedure: Treat the N-Boc azetidine with a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM for 2 hours at room temperature. Concentrate under reduced pressure.
-
Validation: Neutralize with basic ion-exchange resin to yield the free base of 2-(2,2-Dimethylpropyl)azetidine .
Synthetic workflow for 2-(2,2-Dimethylpropyl)azetidine via 1,3-amino alcohol cyclization.
References
-
BLD Pharm Product Catalog. "2-(2,2-Dimethylpropyl)azetidine (CAS: 1485167-67-6)." 2
-
Melnykov, K. P., et al. "Mono‐ and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties." ResearchGate. 3
-
BenchChem. "A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry." 1
-
Suzuki, H., et al. "Neopentyl Glycol as a Scaffold to Provide Radiohalogenated Theranostic Pairs of High In Vivo Stability." ResearchGate.4
-
O'Brien, J., et al. "A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis." NIH/PMC. 5
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. 1485167-67-6|2-(2,2-Dimethylpropyl)azetidine|BLD Pharm [bldpharm.com]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
